Cas no 876918-66-0 (5-Bromo-2-(Pyrrolidino)Benzonitrile)

• Product Name: 5-Bromo-2-(Pyrrolidino)Benzonitrile
• CAS No: 876918-66-0
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• MDL: MFCD11039042
• CID: 1039265
• PubChem ID: 69050596
• Update Time: 2025-05-22

5-Bromo-2-(Pyrrolidino)Benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(pyrrolidin-1-yl)benzonitrile
• 5-bromo-2-pyrrolidin-1-ylbenzonitrile
• EN300-6482753
• AKOS016001039
• CS-0210827
• BKB91866
• 5-Bromo-2-(pyrrolidino)benzonitrile
• MFCD11039042
• A862468
• Z1230717673
• DTXSID50739595
• BS-24146
• 876918-66-0
• SCHEMBL4454407
• 5-Bromo-2-(Pyrrolidino)Benzonitrile

• MDL： MFCD11039042
• Inchi： 1S/C11H11BrN2/c12-10-3-4-11(9(7-10)8-13)14-5-1-2-6-14/h3-4,7H,1-2,5-6H2
• InChI Key： UJHOFSPIVIOCGB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C#N)C=1)N1CCCC1

Computed Properties

• Exact Mass: 250.01100
• Monoisotopic Mass: 250.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03000
• LogP: 2.98598

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 5-Bromo-2-(Pyrrolidino)Benzonitrile

5-Bromo-2-(Pyrrolidino)Benzonitrile: A Comprehensive Overview

5-Bromo-2-(Pyrrolidino)Benzonitrile, also known by its CAS number 876918-66-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and advanced materials development. The molecule consists of a benzonitrile core with a bromine substituent at the 5-position and a pyrrolidine ring attached at the 2-position, creating a structure that is both versatile and functional.

The synthesis of 5-Bromo-2-(Pyrrolidino)Benzonitrile involves a series of well-established organic reactions, including nucleophilic aromatic substitution and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint while maintaining high yields. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times, making this compound more accessible for large-scale applications.

In terms of physical properties, 5-Bromo-2-(Pyrrolidino)Benzonitrile exhibits a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its electronic properties, including a high molar absorptivity in the UV-vis spectrum, make it an attractive candidate for use in optoelectronic devices. Recent studies have demonstrated its potential as a building block for constructing advanced materials with tailored electronic properties.

The application of 5-Bromo-2-(Pyrrolidino)Benzonitrile in drug discovery has been a focal point of recent research. Its ability to act as a scaffold for bioactive molecules has led to its use in the development of new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, researchers have reported that derivatives of this compound exhibit potent anti-proliferative activity against several cancer cell lines, suggesting its potential as an anti-cancer agent.

Beyond pharmaceutical applications, 5-Bromo-2-(Pyrrolidino)Benzonitrile has shown promise in the field of materials science. Its ability to form self-assembled monolayers on various substrates makes it a valuable component in the development of sensors and nanoscale devices. Recent experiments have highlighted its potential as a component in organic light-emitting diodes (OLEDs), where it contributes to enhanced device efficiency and stability.

In conclusion, 5-Bromo-2-(Pyrrolidino)Benzonitrile, with its unique structure and versatile properties, continues to be a subject of intense research across multiple disciplines. From drug discovery to materials science, this compound offers numerous opportunities for innovation and application. As research progresses, it is anticipated that new insights into its properties and potential uses will further solidify its importance in the scientific community.